Cas no 842140-51-6 (3,5-Difluorobenzoylacetonitrile)

3,5-Difluorobenzoylacetonitrile structure
842140-51-6 structure
Product Name:3,5-Difluorobenzoylacetonitrile
CAS No:842140-51-6
MF:C9H5F2NO
MW:181.138909101486
MDL:MFCD02260784
CID:716262
PubChem ID:2758255
Update Time:2025-04-19

3,5-Difluorobenzoylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanenitrile,3,5-difluoro-b-oxo-
    • 3-(3,5-difluorophenyl)-3-oxopropanenitrile
    • 3,5-Difluorobenzoylacetonitrile
    • 3,5-Difluoro-b-oxo-benzenepropanenitrile
    • FT-0604195
    • Z317041998
    • EN300-67069
    • AKOS000170787
    • MFCD02260784
    • AMY2045
    • YSCK0781
    • CS-0108757
    • YNNWBLSXFFMWQX-UHFFFAOYSA-N
    • PS-8535
    • 3-(3,5-difluoro-phenyl)-3-oxo-propionitrile
    • 3,5-difluorobenzoyl-acetonitrile
    • DTXSID30374241
    • 842140-51-6
    • 3,5-difluoro-beta-oxo-benzenepropanenitrile
    • SCHEMBL1989864
    • C78498
    • DIPHENYLPHOSPHONOACETICACIDETHYLESTER
    • SY185148
    • MDL： MFCD02260784
    • Inchi： 1S/C9H5F2NO/c10-7-3-6(4-8(11)5-7)9(13)1-2-12/h3-5H,1H2
    • InChI Key： YNNWBLSXFFMWQX-UHFFFAOYSA-N
    • SMILES： FC1C=C(C=C(C(CC#N)=O)C=1)F

Computed Properties

  • Exact Mass: 181.03400
  • Monoisotopic Mass: 181.034
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.9A^2
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.3
  • Melting Point: 102-105°C
  • Boiling Point: 303.7°C at 760 mmHg
  • Flash Point: 137.5°C
  • Refractive Index: 1.497
  • PSA: 40.86000
  • LogP: 2.06118

3,5-Difluorobenzoylacetonitrile Security Information

3,5-Difluorobenzoylacetonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3,5-Difluorobenzoylacetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019113147-5g
3-(3,5-Difluorophenyl)-3-oxopropanenitrile
 842140-51-6 95%
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Chemenu
CM158365-5g
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 842140-51-6 95%
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Fluorochem
022383-1g
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 842140-51-6 96%
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Fluorochem
022383-5g
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 842140-51-6 96%
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 ￡654.00 2022-02-28
Fluorochem
022383-25g
3,5-Difluorobenzoylacetonitrile
 842140-51-6 96%
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 ￡2362.00 2022-02-28
abcr
AB166979-1 g
3,5-Difluorobenzoylacetonitrile; 96%
 842140-51-6
1g
 €457.50 2022-06-11
abcr
AB166979-2 g
3,5-Difluorobenzoylacetonitrile; 96%
 842140-51-6
2g
 €675.10 2022-06-11
Chemenu
CM158365-5g
3,5-Difluorobenzoylacetonitrile
 842140-51-6 95%
5g
 $309 2022-06-10
Apollo Scientific
PC9047-250mg
3,5-Difluorobenzoylacetonitrile
 842140-51-6
250mg
 £118.00 2025-02-22
TRC
D457233-100mg
3,5-Difluorobenzoylacetonitrile
 842140-51-6
100mg
 $133.00 2023-05-18

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